Cas no 15081-25-1 (Phenol, 2,5-dimethyl-,1-benzoate)

• Product Name: Phenol, 2,5-dimethyl-,1-benzoate
• CAS No: 15081-25-1
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 205950
• PubChem ID: 250489
• Update Time: 2025-04-19

Phenol, 2,5-dimethyl-,1-benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,5-dimethyl-,1-benzoate
• 15081-25-1
• SCHEMBL11490636
• 2,5-dimethylphenyl benzoate
• NSC69982
• benzoic acid (2,5-dimethyl-phenyl) ester
• AKOS003435279
• DTXSID30290619
• NSC-69982
• p-xylene benzoate

• Inchi： 1S/C15H14O2/c1-11-8-9-12(2)14(10-11)17-15(16)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： KMDCMSZWEZKBGK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.9

Experimental Properties

• Density: 1.101
• Boiling Point: 364.7°Cat760mmHg
• Flash Point: 152.6°C
• Refractive Index: 1.571
• PSA: 26.3